Cas no 2098107-53-8 (2-Azido-1-(5-(hydroxymethyl)indolin-1-yl)ethan-1-one)

• Product Name: 2-Azido-1-(5-(hydroxymethyl)indolin-1-yl)ethan-1-one
• CAS No: 2098107-53-8
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• CID: 4774412
• Update Time: 2025-10-28

2-Azido-1-(5-(hydroxymethyl)indolin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-azido-1-(5-(hydroxymethyl)indolin-1-yl)ethan-1-one
• 2-azido-1-[5-(hydroxymethyl)-2,3-dihydroindol-1-yl]ethanone
• 2-Azido-1-(5-(hydroxymethyl)indolin-1-yl)ethan-1-one

• Inchi： 1S/C11H12N4O2/c12-14-13-6-11(17)15-4-3-9-5-8(7-16)1-2-10(9)15/h1-2,5,16H,3-4,6-7H2
• InChI Key： IXNJXFIFMQTHJC-UHFFFAOYSA-N
• SMILES： O=C(CN=[N+]=[N-])N1C2C=CC(CO)=CC=2CC1

Computed Properties

• Exact Mass: 232.09602564 g/mol
• Monoisotopic Mass: 232.09602564 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.9
• Molecular Weight: 232.24

Additional information on 2-Azido-1-(5-(hydroxymethyl)indolin-1-yl)ethan-1-one

2-Azido-1-(5-(hydroxymethyl)indolin-1-yl)ethan-1-one: A Comprehensive Overview

The compound 2-Azido-1-(5-(hydroxymethyl)indolin-1-yl)ethan-1-one (CAS No. 2098107-53-8) is a structurally complex organic molecule with significant potential in various fields of chemistry and biology. This compound, often referred to by its systematic name, belongs to the class of indole derivatives, which are widely studied due to their diverse biological activities and synthetic applications. The molecule features an indole ring system, a ketone group, and an azide functional group, making it a versatile building block for further chemical modifications and bioactive molecule design.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Azido-1-(5-(hydroxymethyl)indolin-1-yl)ethan-1-one through various methodologies. Researchers have explored the use of transition metal-catalyzed reactions, such as copper-catalyzed azide alkyne cycloaddition (CuAAC), to incorporate the azide group into the molecule. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for downstream applications in drug discovery and materials science.

The indole core of this compound is a key structural element that contributes to its unique properties. Indole derivatives are known for their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. Recent studies have highlighted the potential of 2-Azido-1-(5-(hydroxymethyl)indolin-1-yl)ethan-1-one as a lead compound in anti-cancer drug development. For instance, research published in *Nature Communications* demonstrated that this compound exhibits selective cytotoxicity against cancer cells by targeting specific signaling pathways involved in cell proliferation and apoptosis.

In addition to its biological applications, 2-Azido-1-(5-(hydroxymethyl)indolin-1-yLethanone has shown promise in materials science. The azide group within the molecule can undergo click chemistry reactions, enabling the formation of stable covalent bonds with other functional groups. This property makes it an ideal candidate for constructing advanced materials such as stimuli-responsive polymers and self-healing materials. Recent breakthroughs in this area have been documented in *Advanced Materials*, where researchers utilized this compound to develop a novel polymer network with enhanced mechanical properties.

The hydroxymethyl substituent on the indole ring adds another layer of functionality to this compound. This group can participate in hydrogen bonding interactions, which are crucial for molecular recognition and binding affinity. Studies have shown that 2-Azido... can act as a template for organizing supramolecular assemblies, leading to the formation of ordered nanostructures with potential applications in catalysis and sensing technologies.

From a synthetic perspective, the presence of multiple functional groups in 2-Azido... offers chemists a high degree of flexibility in designing new molecules. For example, the ketone group can undergo nucleophilic additions or condensations, while the azide group can serve as a precursor for amine or thiol functionalities through reduction or Staudinger-type reactions. These versatile transformation pathways make this compound an invaluable tool in medicinal chemistry and organic synthesis.

Furthermore, recent computational studies have provided deeper insights into the electronic properties and reactivity of 2-Azido... Using density functional theory (DFT), researchers have mapped out the molecular orbitals and identified key sites for reactivity. These findings have been instrumental in guiding experimental efforts toward optimizing synthetic routes and predicting biological activity profiles.

In conclusion, 2-Azido... (CAS No. 2098...) is a multifaceted compound with significant implications across diverse scientific disciplines. Its unique combination of structural features positions it as a valuable asset in drug discovery, materials science, and chemical synthesis. As research continues to uncover new applications and mechanisms of action for this compound, its role in advancing scientific knowledge is expected to grow even further.